Cas no 4435-14-7 (2-Cyclohexylacetonitrile)

2-Cyclohexylacetonitrile Properties

Names and Identifiers

• 2-Cyclohexylacetonitrile
• RARECHEM AK ML 0197
• 1-Cyclohexaneacetonitrile
• 1-Cyclohexyl acetonitrile
• Cyclohexyl-acetonitrile
• Cyclohexaneacetonitrile
• cyanocyclohexylmethane
• Cyclohexyl-acetonitril
• cyclohexylacetonitrile
• 1-Cyclohexylacetonitrile
• Cyclohexyl acetonitrile
• cyclohexane acetonitrile
• 2-cyclohexylethanenitrile
• 2-cyclohexyl-acetonitrile
• MXFPACNADGXIQY-UHFFFAOYSA-N
• 5033AH
• SC5095
• AB02345
• EN300-51049
• DS-7961
• Z295382924
• AKOS000175432
• DTXSID10449481
• F9995-2605
• SCHEMBL91247
• MFCD00058667
• CS-W018366
• 4435-14-7
• +Expand

• MDL： MFCD00058667
• InChIKey： MXFPACNADGXIQY-UHFFFAOYSA-N
• Inchi： 1S/C8H13N/c9-7-6-8-4-2-1-3-5-8/h8H,1-6H2
• SMILES： N#CC([H])([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 123.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 123.104799419g/mol
• Heavy Atom Count: 9
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 2.48038
• PSA: 23.79000
• Refractive Index: 1.4787 (estimate)
• Boiling Point: 223.702°C at 760 mmHg
• Density: 0.9180

2-Cyclohexylacetonitrile Security Information

• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

2-Cyclohexylacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%